Cas no 1785309-05-8 (1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine)

• Product Name: 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine
• CAS No: 1785309-05-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 6578434
• PubChem ID: 84717527
• Update Time: 2025-05-20

1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1785309-05-8
• EN300-738464
• 1-{pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine
• 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine

• Inchi： 1S/C9H10N4/c10-9(2-3-9)7-6-12-13-5-1-4-11-8(7)13/h1,4-6H,2-3,10H2
• InChI Key： GMYLRXXYOZTUSR-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN3C=CC=NC3=2)CC1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine

Comprehensive Overview of 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine (CAS No. 1785309-05-8)

1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine (CAS No. 1785309-05-8) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. Its molecular structure combines a cyclopropylamine moiety with a pyrazolo[1,5-a]pyrimidine core, making it a promising candidate for drug discovery and development.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyrimidine derivatives as kinase inhibitors, particularly in oncology and inflammation-related research. The incorporation of the cyclopropylamine group enhances the compound's binding affinity to target proteins, a feature often exploited in the design of small-molecule therapeutics. Researchers are particularly intrigued by its potential applications in modulating signal transduction pathways, a hot topic in precision medicine and targeted therapy.

The synthesis of 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine typically involves multi-step organic reactions, including cyclocondensation and amine functionalization. Its CAS number 1785309-05-8 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening and structure-activity relationship (SAR) studies. The compound's physicochemical properties, such as solubility and logP, are critical for its drug-likeness evaluation, a key consideration in modern medicinal chemistry.

In the context of AI-driven drug discovery, 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine has been featured in computational studies exploring fragment-based drug design. Its molecular docking profiles suggest potential interactions with protein kinases, aligning with current trends in personalized medicine. This aligns with frequent search queries like "kinase inhibitors for cancer treatment" and "heterocyclic compounds in drug development," reflecting its relevance to contemporary research.

Beyond pharmaceuticals, this compound has sparked interest in agrochemical innovation, particularly in the development of crop protection agents. Its structural motifs are being investigated for their potential to disrupt pest metabolic pathways, a strategy gaining traction in sustainable agriculture. This application resonates with popular searches such as "eco-friendly pesticides" and "next-generation agrochemicals."

Analytical characterization of CAS 1785309-05-8 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying its purity and structure, especially given the increasing regulatory emphasis on compound characterization in drug development pipelines. The compound's stability under various conditions is another active area of investigation, addressing common concerns about API degradation in formulation development.

The intellectual property landscape surrounding 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine reveals multiple patent filings, particularly in the areas of kinase modulation and therapeutic applications. This patent activity underscores its commercial potential and aligns with trending topics in biopharma innovation. Researchers and industry professionals frequently search for "emerging kinase inhibitor patents" and "novel heterocyclic drug candidates," making this compound particularly noteworthy.

From a green chemistry perspective, recent efforts have focused on optimizing the synthesis of 1785309-05-8 to reduce environmental impact. This includes exploring catalytic methods and atom-economical routes, responding to the growing demand for sustainable synthetic approaches in the chemical industry. Such developments address frequently asked questions about "green synthesis of heterocycles" and "eco-friendly pharmaceutical manufacturing."

In conclusion, 1-{Pyrazolo[1,5-a]pyrimidin-3-yl}cyclopropan-1-amine (CAS No. 1785309-05-8) represents a compelling case study in modern drug discovery and materials science. Its dual applications in pharmaceuticals and agrochemicals, combined with its relevance to cutting-edge research areas like precision medicine and sustainable chemistry, ensure its continued importance in scientific literature and industrial applications. The compound exemplifies how strategic molecular design can yield versatile chemical entities with broad potential across multiple disciplines.